Cas no 126062-22-4 (1H-2-Benzopyran-1-one,7-amino-3-(2-bromoethoxy)-4-chloro-)

1H-2-Benzopyran-1-one,7-amino-3-(2-bromoethoxy)-4-chloro- structure
126062-22-4 structure
Product Name:1H-2-Benzopyran-1-one,7-amino-3-(2-bromoethoxy)-4-chloro-
CAS No:126062-22-4
MF:C11H9BrClNO3
MW:318.55106139183
CID:198918
PubChem ID:196795
Update Time:2025-04-19

1H-2-Benzopyran-1-one,7-amino-3-(2-bromoethoxy)-4-chloro- Chemical and Physical Properties

Names and Identifiers

    • 1H-2-Benzopyran-1-one,7-amino-3-(2-bromoethoxy)-4-chloro-
    • 7-amino-3-(2-bromoethoxy)-4-chloroisochromen-1-one
    • 7-amino-3-(2-bromoethoxy)-4-chloroisocoumarin
    • 7-amino-3-(2-bromoethoxy)-4-chloro-1H-isochromen-1-one
    • Abe-cic
    • 126062-22-4
    • CHEMBL153705
    • 7-amino-4-chloro-3-(2-bromoethoxy)isocoumarin
    • DTXSID00155064
    • PD194565
    • 7-Amino-3-(2-bromoethoxy)-4-chloro-1H-2-benzopyran-1-one
    • Isocoumarin, 6a
    • SCHEMBL1271526
    • BDBM81602
    • 7-Amino-4-chloro-3-(2-bromo-ethoxy)-isocoumarin
    • 7-amino-3-(2-bromoethoxy)-4-chloro-isochromen-1-one
    • 7-amino-4-chloro-3-(2-bromoethoxy) isocoumarin
    • Inchi: 1S/C11H9BrClNO3/c12-3-4-16-11-9(13)7-2-1-6(14)5-8(7)10(15)17-11/h1-2,5H,3-4,14H2
    • InChI Key: BROYONYUMXAAPY-UHFFFAOYSA-N
    • SMILES: BrCCOC1=C(C2C=CC(=CC=2C(=O)O1)N)Cl

Computed Properties

  • Exact Mass: 316.94547
  • Monoisotopic Mass: 316.945
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 61.6Ų

Experimental Properties

  • Density: 1.73
  • Boiling Point: 509.9°Cat760mmHg
  • Flash Point: 262.2°C
  • Refractive Index: 1.65
  • PSA: 61.55
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